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Compound of Interest

Compound Name: 4,4'-Dinitrocarbanilide-d8
CAS No.: 1156508-87-0
Cat. No.: B565505

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

4.,4'-Dinitrocarbanilide-d8 (DNC-d8) is the deuterated analog of 4,4'-dinitrocarbanilide (DNC),
the active component of the anticoccidial drug nicarbazin. Nicarbazin is an equimolar complex
of DNC and 2-hydroxy-4,6-dimethylpyrimidine (HDP). While DNC possesses the biological
activity, HDP enhances its absorption.[1] This technical guide provides an in-depth overview of
the CAS number, physicochemical properties, synthesis, and experimental applications of 4,4'-
Dinitrocarbanilide-d8, with a focus on its role in analytical and metabolic studies.

Physicochemical Properties

4,4'-Dinitrocarbanilide-d8 is a stable, isotopically labeled compound essential for use as an
internal standard in quantitative analyses. Its physical and chemical properties are summarized
in the table below.
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Property Value Reference
CAS Number 1156508-87-0 [2]
Molecular Formula C13H2DsN4Os [3]
Molecular Weight 310.29 g/mol [2]
Appearance Yellow Solid [3]

Purity >98% [2][3]
Storage Conditions 2-8°C, protected from light [3]

Synthesis

While a specific, detailed protocol for the synthesis of 4,4'-Dinitrocarbanilide-d8 is not readily
available in the public domain, its preparation can be inferred from the established synthesis of
its non-deuterated analog and general deuteration techniques.

The synthesis of 4,4'-Dinitrocarbanilide (DNC) typically involves the reaction of 4-nitroaniline
with a carbonyl source like diphenyl carbonate or through the nitration of diphenylurea. A
plausible synthetic route for the deuterated analog would involve using a deuterated precursor,
such as 4-nitroaniline-d4, in a similar reaction.

Conceptual Synthesis Workflow:
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Conceptual Synthesis of 4,4'-Dinitrocarbanilide-d8
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Caption: Conceptual synthesis of 4,4'-Dinitrocarbanilide-d8.

Mechanism of Action: Uncoupling of Oxidative
Phosphorylation

The biological activity of the non-deuterated 4,4'-Dinitrocarbanilide (DNC) stems from its ability
to act as an uncoupler of oxidative phosphorylation in mitochondria. This process is central to
cellular energy production.

In normal mitochondrial respiration, the electron transport chain (ETC) pumps protons (H+)
from the mitochondrial matrix to the intermembrane space, creating a proton gradient. This
gradient drives ATP synthase to produce ATP. Uncouplers like DNC are lipophilic weak acids
that can transport protons across the inner mitochondrial membrane, dissipating the proton
gradient.[4][5] This uncoupling disrupts the link between electron transport and ATP synthesis.
The energy from the proton gradient is released as heat instead of being used for ATP
production.[6]

Signaling Pathway of DNC as an Uncoupler:
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Caption: DNC-d8 uncouples oxidative phosphorylation.
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Experimental Protocols

The primary application of 4,4'-Dinitrocarbanilide-d8 is as an internal standard for the
quantification of nicarbazin (measured as DNC) in biological matrices by liquid
chromatography-tandem mass spectrometry (LC-MS/MS).[7][8]

Preparation of Standard Solutions

e DNC-d8 Internal Standard Stock Solution (1.0 mg/mL): Dissolve 10 mg of DNC-d8 in a 10
mL volumetric flask with N,N-dimethylformamide (DMF).

e DNC-d8 Internal Standard Working Solution (1.0 pg/mL): Perform a 1000-fold dilution of the
stock solution with acetonitrile.[7]

Sample Preparation from Chicken Tissue

» Weigh 5.00 g of homogenized tissue into a 50 mL centrifuge tube.

 Fortify the sample with 200 pL of the 1.0 pg/mL DNC-d8 internal standard working solution.
e Add 10 g of anhydrous sodium sulfate.

e Add 20 mL of acetonitrile and vortex for 30 minutes.

o Centrifuge at approximately 3000 rpm for 10 minutes.

» Decant the supernatant.

» Repeat the extraction of the pellet with another 20 mL of acetonitrile.

o Combine the supernatants and adjust the final volume to 50 mL with acetonitrile.

Filter the extract into an LC vial for analysis.[7]

LC-MS/MS Analysis

A typical LC-MS/MS method for the analysis of DNC uses a C18 column and a gradient elution
with mobile phases consisting of water and methanol with additives like formic acid and
ammonium acetate.[1]
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Table of LC-MS/MS Parameters:

Parameter

Typical Value

LC Column

C18 (e.g., 50 x 2.1 mm, 3 pm)

Mobile Phase A

0.1% Formic Acid in Water

Mobile Phase B

0.1% Formic Acid in Methanol

Flow Rate

0.4 mL/min

Injection Volume

10 pL

lonization Mode

Electrospray lonization (ESI), Negative

MRM Transition (DNC)

m/z 301 -> [product ion]

MRM Transition (DNC-d8)

m/z 309 -> [product ion]

Experimental Workflow for Nicarbazin Residue Analysis:
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Caption: Workflow for nicarbazin residue analysis using DNC-d8.
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Quantitative Data

The use of DNC-d8 as an internal standard allows for accurate and precise quantification of
DNC in various matrices. The following table summarizes typical validation parameters for LC-
MS/MS methods.

Parameter Matrix Value Reference
Linearity Range Chicken Feed 0.1 - 100 mg/kg [8]
Recovery Chicken Muscle 90.4% [1]
Recovery Chicken Liver 94.5% [1]
Recovery Chicken Kidney 91.5% [1]
RSDr (Repeatability) Chicken Muscle 5.4% [1]
RSDR Chicken Muscle 7.9% [1]

(Reproducibility)

Conclusion

4.,4'-Dinitrocarbanilide-d8 is an indispensable tool for researchers and scientists in the fields
of drug development, food safety, and veterinary medicine. Its primary application as an
internal standard in LC-MS/MS methods ensures the accurate quantification of nicarbazin
residues. Understanding its physicochemical properties, synthesis, and the mechanism of
action of its non-deuterated counterpart as an uncoupler of oxidative phosphorylation provides
a comprehensive foundation for its effective use in experimental settings. This guide serves as
a foundational resource for the application of 4,4'-Dinitrocarbanilide-d8 in rigorous scientific
investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd

Our mission is to be the trusted global source of
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Contact our Ph.D. Support Team for a compatibility check
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